3,5-ditert-butyl-N-cyclohexylbenzamide

• Molecular Formula: C21H33NO
• Molecular Weight: 315.5 g/mol
• IUPAC Name: 3,5-ditert-butyl-N-cyclohexylbenzamide
• InChI: InChI=1S/C21H33NO/c1-20(2,3)16-12-15(13-17(14-16)21(4,5)6)19(23)22-18-10-8-7-9-11-18/h12-14,18H,7-11H2,1-6H3,(H,22,23)
• InChI Key: AIANJYLXWANONR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)NC2CCCCC2)C(C)(C)C

Description

3,5-ditert-butyl-N-cyclohexylbenzamide, also known as DCB, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of N-acylbenzamides and has a molecular formula of C20H33NO. The compound is commonly used as a tool compound in the field of neuroscience to study the role of ion channels in the central nervous system.

Mechanism of Action

3,5-ditert-butyl-N-cyclohexylbenzamide acts as a selective blocker of voltage-gated sodium channels in the central nervous system. By blocking these channels, 3,5-ditert-butyl-N-cyclohexylbenzamide inhibits the generation and propagation of action potentials in neurons. This mechanism of action has been extensively studied and has led to a better understanding of the role of ion channels in the central nervous system.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-ditert-butyl-N-cyclohexylbenzamide have been extensively studied. It has been shown that 3,5-ditert-butyl-N-cyclohexylbenzamide can effectively block voltage-gated sodium channels in a dose-dependent manner. In addition, 3,5-ditert-butyl-N-cyclohexylbenzamide has been shown to have a low toxicity profile and does not have any significant side effects on other ion channels or biological systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-ditert-butyl-N-cyclohexylbenzamide in lab experiments is its high selectivity for voltage-gated sodium channels. This allows researchers to study the role of these channels in a more precise manner. However, one of the limitations of using 3,5-ditert-butyl-N-cyclohexylbenzamide is its relatively low potency compared to other sodium channel blockers. This can make it difficult to achieve complete blockage of sodium channels in some experiments.

Future Directions

There are several future directions for research involving 3,5-ditert-butyl-N-cyclohexylbenzamide. One area of research involves the development of more potent and selective sodium channel blockers based on the structure of 3,5-ditert-butyl-N-cyclohexylbenzamide. Another area of research involves the use of 3,5-ditert-butyl-N-cyclohexylbenzamide in the development of new treatments for neurological disorders such as epilepsy and chronic pain. Finally, 3,5-ditert-butyl-N-cyclohexylbenzamide can be used as a tool compound to study the role of sodium channels in other biological systems such as the cardiovascular system.

Synthesis Methods

3,5-ditert-butyl-N-cyclohexylbenzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of N-cyclohexylbenzamide with tert-butylchloride in the presence of a base such as potassium carbonate. The reaction yields 3,5-ditert-butyl-N-cyclohexylbenzamide as a white crystalline solid with a high purity.

Scientific Research Applications

3,5-ditert-butyl-N-cyclohexylbenzamide has been widely used in scientific research as a tool compound to study the role of ion channels in the central nervous system. Specifically, 3,5-ditert-butyl-N-cyclohexylbenzamide has been used to study the properties of voltage-gated sodium channels and their role in the generation and propagation of action potentials in neurons. 3,5-ditert-butyl-N-cyclohexylbenzamide has also been used to study the properties of other ion channels such as potassium channels and calcium channels.